Cas no 1176552-92-3 (3-(3-Methylphenyl)phenylmethanamine)

• Product Name: 3-(3-Methylphenyl)phenylmethanamine
• CAS No: 1176552-92-3
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 4575170
• Update Time: 2025-05-20

3-(3-Methylphenyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)phenyl]methanamine
• 3-(3-Methylphenyl)phenylmethanamine

• Inchi： 1S/C14H15N/c1-11-4-2-6-13(8-11)14-7-3-5-12(9-14)10-15/h2-9H,10,15H2,1H3
• InChI Key： AGGZISMRXHKDJE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2)=CC=CC(CN)=C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 328.0±11.0 °C at 760 mmHg
• Flash Point: 156.3±11.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(3-Methylphenyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3-Methylphenyl)phenylmethanamine

Introduction to 3-(3-Methylphenyl)phenylmethanamine (CAS No. 1176552-92-3)

3-(3-Methylphenyl)phenylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1176552-92-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and molecular biology. This compound, featuring a unique aromatic structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools. Its molecular framework, comprising two phenyl rings connected through a methanamine functional group, positions it as a candidate for further exploration in drug discovery and synthetic chemistry.

The chemical structure of 3-(3-Methylphenyl)phenylmethanamine can be described as a biphenyl derivative with a tertiary amine substituent at the para position of one of the aromatic rings. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the methyl group on the second phenyl ring enhances the compound's lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

In recent years, there has been growing interest in exploring the pharmacological properties of biphenyl derivatives due to their structural similarity to known bioactive molecules. Research studies have begun to investigate the potential of 3-(3-Methylphenyl)phenylmethanamine as a scaffold for developing new drugs targeting various biological pathways. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for medicinal chemistry applications.

One of the most promising areas of research involving 3-(3-Methylphenyl)phenylmethanamine is its potential role in modulating enzyme activity. Enzymes play a crucial role in numerous physiological processes, and their inhibition or activation can lead to therapeutic effects. Preliminary computational studies suggest that this compound may interact with specific enzymatic sites, potentially leading to the development of novel enzyme inhibitors. These inhibitors could have applications in treating conditions such as metabolic disorders, inflammation, and neurodegenerative diseases.

Furthermore, the structural versatility of 3-(3-Methylphenyl)phenylmethanamine allows for modifications that can enhance its pharmacological properties. By introducing additional functional groups or altering the substitution patterns on the aromatic rings, researchers can fine-tune the compound's bioactivity. This flexibility makes it an excellent candidate for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

The synthesis of 3-(3-Methylphenyl)phenylmethanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic approaches not only facilitate the production of this compound but also contribute to the broader field of synthetic organic chemistry.

In addition to its pharmaceutical potential, 3-(3-Methylphenyl)phenylmethanamine has shown promise in biochemical research. Its unique structure allows it to serve as a probe for studying protein-ligand interactions and understanding molecular recognition mechanisms. Such studies are fundamental to developing new diagnostic tools and therapeutic strategies.

The latest advancements in computational chemistry have further enhanced the understanding of 3-(3-Methylphenyl)phenylmethanamine's behavior. Molecular modeling techniques, such as density functional theory (DFT) calculations and molecular dynamics simulations, have provided insights into its binding affinity and metabolic stability. These computational methods complement experimental data and accelerate the drug discovery process by predicting potential side effects and optimizing lead compounds.

As research continues to unfold, the applications of 3-(3-Methylphenyl)phenylmethanamine are expected to expand into new therapeutic areas. Its role in developing targeted therapies for cancer, neurological disorders, and infectious diseases remains an active area of investigation. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for translating these findings into tangible medical breakthroughs.

In conclusion, 3-(3-Methylphenyl)phenylmethanamine (CAS No. 1176552-92-3) represents a significant advancement in pharmaceutical chemistry with diverse applications in drug development and biochemical research. Its unique molecular structure, coupled with promising pharmacological properties, positions it as a valuable compound for future therapeutic interventions. Continued research efforts will further elucidate its potential and contribute to improving human health outcomes.